A2A receptor antagonist 3

• CAS: 2738606-83-0
• Molecular Formula: C26H26N6O2
• Molecular Weight: 454.5 g/mol
• InChI: InChI=1S/C26H26N6O2/c1-15-11-20(12-16(2)28-15)22-23(19-8-6-7-18(13-19)14-27)31-32-10-9-21(30-24(22)32)25(33)29-17(3)26(4,5)34/h6-13,17,34H,1-5H3,(H,29,33)/t17-/m0/s1
• InChIKey: ICIFFGNFPYKGTD-KRWDZBQOSA-N

A2A Receptor Antagonist 3: Chemical & Pharmacological Profile

A2A receptor antagonist 3 (Example 92; CAS 2738606-83-0) is a pyrazolo[1,5-a]pyrimidine-based adenosine A2A receptor (A2AR) antagonist with a molecular weight of 454.5 g/mol and a reported purity of ≥98% [1] . It exhibits potent binding to the A2A receptor (Ki = 0.4 nM) and displays a defined selectivity profile across the other adenosine receptor subtypes (A2B, A1, and A3) [1] .

Target Engagement Reported high-affinity A2A antagonist for pathway studies

Chemotype Pyrazolo[1,5-a]pyrimidine scaffold distinct from xanthine antagonists

Application Focus Immuno-oncology signaling and neurological pathway research

• [1] PubChem. (2026). A2A receptor antagonist 3 (CID 157038619). National Center for Biotechnology Information. View Source

A2A Antagonist 3: Differentiation & Substitution Risks

While the market offers numerous A2A receptor antagonists, simple substitution based solely on the molecular target is scientifically unsound. Compounds within this class exhibit significant variability in their off-target binding profiles, which can lead to confounding experimental results or distinct biological effects [1]. For instance, some A2A antagonists also potently inhibit A2B or A1 receptors, altering the expected immunological or neurological outcome . The unique selectivity fingerprint and specific functional activity of A2A receptor antagonist 3 necessitate a compound-specific approach for experimental design and procurement, as detailed by the quantitative evidence below [2].

Scaffold Mismatch Pyrazolo[1,5-a]pyrimidine chemotype may exhibit inverse agonism not seen in xanthine or other A2A antagonist classes.

Selectivity Profile Shift A2A/A1 and A2A/A2B ratios differ substantially from tool compounds like SCH 58261, altering off-target interpretation.

Functional Response Variation Close structural analogs show divergent functional profiles; primary cell potency may not transfer across assay systems.

• [1] Insights from Clinical Trials on A2A Adenosine Receptor Antagonists for Cancer Treatment. (2025). ACS Publications. View Source
• [2] McCarthy, C., et al. (2021). Antagonists of the adenosine a2a receptor. Patent WO2021224636 A1. View Source

A2A Antagonist 3: Quantitative Selection Evidence

pCREB Inhibition in Primary CD8+ T Cells

A2A receptor antagonist 3 demonstrates a binding affinity (Ki = 0.4 nM) for the A2A receptor that is superior to the clinically advanced antagonist Istradefylline (Ki = 2.2 nM) and the research tool LJ-4517 (Ki = 18.3 nM) . This subnanomolar potency translates to a >5-fold improvement over Istradefylline and a >45-fold improvement over LJ-4517, allowing for lower working concentrations and potentially reduced off-target effects in sensitive assays.

pCREB Inhibition

Reported assay context

IC50 20 nM

vs ZM241385 >1 μM

Supports primary T cell functional assay fit

Cross-study comparison; human whole blood CD8+ T cells

Evidence Dimension	A2A Receptor Binding Affinity (Ki)
Target Compound Data	0.4 nM
Comparator Or Baseline	Istradefylline (2.2 nM); LJ-4517 (18.3 nM)
Quantified Difference	>5-fold (vs. Istradefylline); >45-fold (vs. LJ-4517)
Conditions	Radioligand binding assays using human recombinant A2A receptors; values reported from product datasheets and literature.

Why This Matters

Higher potency enables the use of lower compound concentrations, minimizing potential solvent toxicity and off-target interactions, which is a critical factor for reproducible in vitro pharmacology and assay development.

Orthogonal Assay Binding Affinity

In a functional assay designed to model the adenosine-rich tumor microenvironment, A2AAR antagonist 3 (at 1 µM) was able to restore IL-2 secretion in human peripheral blood mononuclear cells (PBMCs) that had been suppressed by the stable adenosine analog NECA (1 µM) . This is a direct functional measure of immune checkpoint blockade reversal, a key mechanism for cancer immunotherapy research. In contrast, many other A2A antagonists, while demonstrating high binding affinity, lack publicly available, quantitative functional data in a comparable primary human cell assay.

Binding Affinity

Cross-study comparable

Ki 0.5 nM

24-fold higher affinity than taminadenant (Ki 12 nM)

Supports target engagement assay context

HEK293 membrane [3H]ZM241385 displacement

Evidence Dimension	Functional Reversal of Adenosine-Mediated Immunosuppression
Target Compound Data	Restores IL-2 secretion in NECA-suppressed human PBMCs (1 µM, 48 h)
Comparator Or Baseline	NECA (stable adenosine analog)-suppressed PBMCs
Quantified Difference	Qualitative reversal of suppression observed
Conditions	Human PBMCs; NECA (1 µM, 30 min pretreatment); A2AAR antagonist 3 (1 µM, 48 h).

Why This Matters

Binding affinity alone does not guarantee functional efficacy. This data provides a crucial translational link, demonstrating the compound's ability to produce the intended biological effect (T-cell reactivation) in a relevant human primary cell model, a key criterion for immuno-oncology research.

Adenosine Receptor Subtype Selectivity

A2A receptor antagonist 3 demonstrates a 267-fold selectivity for A2A (Ki = 0.4 nM) over the A1 receptor (Ki = 107 nM) . This is a critical distinction from other potent A2A antagonists like VG081821, which claims >300-fold selectivity over A1, A2B, and A3 . The specific selectivity profile of A2A receptor antagonist 3, with its defined, moderate A1 affinity, may be advantageous in certain research contexts where complete A1 receptor silencing is undesirable or where the biological interplay between A2A and A1 is under investigation.

Subtype Selectivity

Cross-study comparable

A2A/A1 268; A2A/A2B 93; A2A/A3 3668

A1 selectivity 3.7× vs SCH 58261; A2B selectivity 27× lower

Supports A1-sparing pathway-study interpretation

Radioligand binding; recombinant human receptor subtypes

Evidence Dimension	Selectivity Ratio (A2A Ki / A1 Ki)
Target Compound Data	267-fold
Comparator Or Baseline	VG081821 (>300-fold)
Quantified Difference	A2A receptor antagonist 3 has a defined, measurable A1 affinity (Ki = 107 nM), whereas VG081821 is reported as >300-fold selective.
Conditions	Radioligand binding assays using human recombinant adenosine receptors; values from product datasheets.

Why This Matters

For researchers investigating the nuanced roles of A2A and A1 receptor crosstalk in neurological or cardiovascular models, a compound with a well-defined, moderate A1 affinity may be a more appropriate and informative tool than a highly selective agent.

In Vitro ADME Properties: Rat Liver Microsome Stability and Acceptable In Vivo PK Profile

A2AAR antagonist 3 demonstrates favorable stability in rat liver microsomes in vitro and possesses an acceptable pharmacokinetic profile in vivo . This data, while qualitative, indicates that the compound is not rapidly metabolized, a common liability for many research compounds that can preclude their use in longer-term cell-based assays or in vivo studies. This contrasts with many high-affinity A2A antagonists that lack any reported ADME or PK characterization, making them unsuitable for experiments beyond acute in vitro binding studies.

Evidence Dimension	In Vitro Metabolic Stability / In Vivo Pharmacokinetics
Target Compound Data	Favorable stability in rat liver microsomes; acceptable PK profile in vivo
Comparator Or Baseline	Many other research-grade A2A antagonists (data not reported)
Quantified Difference	N/A (Qualitative evidence)
Conditions	In vitro rat liver microsome assay; unspecified in vivo rodent model.

Why This Matters

The availability of preliminary ADME data reduces project risk and saves resources. It provides a strong rationale for selecting this compound for assays requiring prolonged exposure or for initial in vivo proof-of-concept studies, where many other potent tool compounds would fail due to poor metabolic stability.

Chemical Scaffold Novelty: Pyrazolo[1,5-a]pyrimidine vs. Common Xanthines

A2A receptor antagonist 3 is built upon a pyrazolo[1,5-a]pyrimidine core, a distinct chemotype from the widely studied xanthine-based A2A antagonists (e.g., Istradefylline, Caffeine) and other common scaffolds [1] . This structural divergence is significant because it can lead to differences in binding kinetics, residence time on the receptor, and overall physicochemical and ADME properties. Using a compound with a novel scaffold can help deconvolute target-specific effects from scaffold-related off-target activities, a critical consideration in rigorous target validation studies.

Evidence Dimension	Chemical Scaffold Classification
Target Compound Data	Pyrazolo[1,5-a]pyrimidine
Comparator Or Baseline	Xanthine (e.g., Istradefylline, Caffeine) or other fused heterocycles
Quantified Difference	Structurally distinct core scaffold
Conditions	N/A (Structural analysis).

Why This Matters

Employing a structurally unique tool compound is a best practice in chemical biology to increase confidence that observed biological effects are truly driven by engagement with the intended target rather than by a scaffold-specific off-target liability.

• [1] PubChem. (2026). A2A receptor antagonist 3 (CID 157038619). National Center for Biotechnology Information. View Source

A2A Antagonist 3: High-Impact Applications

High Target Engagement Potency In Vitro

A2A receptor antagonist 3 is an optimal candidate for validating the A2A receptor as a target in cancer immunotherapy. Its subnanomolar potency (Ki = 0.4 nM) and demonstrated ability to restore IL-2 secretion in human PBMCs make it a powerful tool for functional assays. Researchers can use this compound to model the reversal of adenosine-mediated T-cell suppression, a key mechanism for overcoming immune checkpoint resistance, with confidence that the observed effects are driven by potent and specific A2A blockade.

Adenosine Signaling Blockade in Immuno-Oncology

Unlike highly selective A2A antagonists, A2A receptor antagonist 3 possesses a well-defined, moderate affinity for the A1 receptor (Ki = 107 nM, 267-fold selectivity) . This makes it a valuable tool for dissecting the complex interplay between A2A and A1 receptor signaling, which is particularly relevant in models of neuroprotection, Parkinson's disease, and cardiac ischemia. The defined selectivity profile allows for more nuanced interpretation of results compared to compounds with either unknown or extremely high A1 selectivity.

A1-Sparing Neurological Research

The documented favorable stability in rat liver microsomes and acceptable in vivo pharmacokinetic profile positions A2A receptor antagonist 3 as a superior choice for transitioning from in vitro to in vivo studies. Many high-affinity A2A antagonists fail at this stage due to poor metabolic stability or unfavorable PK. Selecting this compound mitigates this common project risk, increasing the likelihood of generating interpretable and reproducible in vivo data for target validation or preliminary efficacy studies.

Application

Selection Property

Validation Focus

Target engagement assays

Binding affinity context

Receptor occupancy verification at low concentrations

T cell immunosuppression pathway studies

Functional antagonism in primary cells

pCREB inhibition endpoint in CD8+ T cells

Neurobiology pathway discrimination

A1-sparing selectivity profile

Off-target A1R interference assessment

Pyrazolo[1,5-a]pyrimidine SAR studies

Benchmark chemotype profile

Comparative selectivity and affinity benchmarking